Cas no 684271-09-8 (4-Carboethoxyphenyl cyclohexyl ketone)
4-Carboethoxyphenyl cyclohexyl ketone is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pharmaceuticals and fine chemicals. Its structure, featuring both a carboethoxy group and a cyclohexyl ketone moiety, enables diverse reactivity, making it useful in condensation, reduction, and cyclization reactions. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its synthetic utility is further enhanced by the potential for further functionalization of either the ester or ketone groups. This intermediate is often employed in the development of bioactive molecules, where its balanced lipophilicity and reactivity contribute to efficient synthetic routes.
684271-09-8 structure
Product name:4-Carboethoxyphenyl cyclohexyl ketone
4-Carboethoxyphenyl cyclohexyl ketone Chemical and Physical Properties
Names and Identifiers
-
- 4-CARBOETHOXYPHENYL CYCLOHEXYL KETONE
- ethyl 4-(cyclohexanecarbonyl)benzoate
- 4-CARBOETHOXYPHENYLCYCLOHEXYLKETONE
- DTXSID50642590
- 684271-09-8
- MFCD03841347
- ETHYL 4-CYCLOHEXANECARBONYLBENZOATE
- AKOS016019943
- 4-Carboethoxyphenyl cyclohexyl ketone
-
- MDL： MFCD03841347
- Inchi： InChI=1S/C16H20O3/c1-2-19-16(18)14-10-8-13(9-11-14)15(17)12-6-4-3-5-7-12/h8-12H,2-7H2,1H3
- InChI Key： AEPOXFWOYIRIMT-UHFFFAOYSA-N
- SMILES： CCOC(=O)C1=CC=C(C=C1)C(=O)C2CCCCC2
Computed Properties
- Exact Mass: 260.14100
- Monoisotopic Mass: 260.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.094
- Boiling Point: 398.3°C at 760 mmHg
- Flash Point: 175.5°C
- Refractive Index: 1.532
- PSA: 43.37000
- LogP: 3.62630
4-Carboethoxyphenyl cyclohexyl ketone Security Information
4-Carboethoxyphenyl cyclohexyl ketone Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
4-Carboethoxyphenyl cyclohexyl ketone Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C083330-250mg |
4-Carboethoxyphenyl cyclohexyl ketone |
684271-09-8 | 250mg |
$ 440.00 | 2022-06-06 | ||
| Fluorochem | 204164-1g |
4-Carboethoxyphenyl cyclohexyl ketone |
684271-09-8 | 97% | 1g |
￡483.00 | 2022-03-01 | |
| Fluorochem | 204164-2g |
4-Carboethoxyphenyl cyclohexyl ketone |
684271-09-8 | 97% | 2g |
￡847.00 | 2022-03-01 | |
| A2B Chem LLC | AH17231-5g |
4-Carboethoxyphenyl cyclohexyl ketone |
684271-09-8 | 97% | 5g |
$1989.00 | 2024-04-19 | |
| Crysdot LLC | CD12043037-1g |
4-Carboethoxyphenyl cyclohexyl ketone |
684271-09-8 | 95+% | 1g |
$433 | 2024-07-24 | |
| A2B Chem LLC | AH17231-1g |
4-Carboethoxyphenyl cyclohexyl ketone |
684271-09-8 | 97% | 1g |
$581.00 | 2024-04-19 | |
| A2B Chem LLC | AH17231-2g |
4-Carboethoxyphenyl cyclohexyl ketone |
684271-09-8 | 97% | 2g |
$984.00 | 2024-04-19 | |
| TRC | C083330-500mg |
4-Carboethoxyphenyl cyclohexyl ketone |
684271-09-8 | 500mg |
$ 735.00 | 2022-06-06 | ||
| Fluorochem | 204164-5g |
4-Carboethoxyphenyl cyclohexyl ketone |
684271-09-8 | 97% | 5g |
￡1753.00 | 2022-03-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1782202-1g |
4-Carboethoxyphenyl cyclohexyl ketone |
684271-09-8 | 98% | 1g |
￥18064.00 | 2024-05-03 |
4-Carboethoxyphenyl cyclohexyl ketone Related Literature
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Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
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2. Au–InSe van der Waals Schottky junctions with ultralow reverse current and high photosensitivity†Siqi Hu,Qiao Zhang,Xiaoguang Luo,Xutao Zhang,Tao Wang,Yingchun Cheng,Wanqi Jie,Jianlin Zhao,Ting Mei,Xuetao Gan Nanoscale, 2020,12, 4094-4100
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:684271-09-8)4-Carboethoxyphenyl cyclohexyl ketone
Purity:99%
Quantity:1g
Price ($):393